Cas no 107871-20-5 (tert-butyl 2-amino-5,5,5-trifluoropentanoate)
107871-20-5 structure
Product Name:tert-butyl 2-amino-5,5,5-trifluoropentanoate
CAS No:107871-20-5
MF:C9H16F3NO2
MW:227.224053382874
MDL:MFCD25955236
CID:3589400
PubChem ID:83225772
Update Time:2025-04-22
tert-butyl 2-amino-5,5,5-trifluoropentanoate Chemical and Physical Properties
Names and Identifiers
-
- Norvaline, 5,5,5-trifluoro-, 1,1-dimethylethyl ester
- tert-butyl 2-amino-5,5,5-trifluoropentanoate
- AKOS021547918
- EN300-23645866
- PVWBNTUXTYLPOB-UHFFFAOYSA-N
- 107871-20-5
-
- MDL： MFCD25955236
- Inchi： 1S/C9H16F3NO2/c1-8(2,3)15-7(14)6(13)4-5-9(10,11)12/h6H,4-5,13H2,1-3H3/t6-/m0/s1
- InChI Key： PVWBNTUXTYLPOB-LURJTMIESA-N
- SMILES： C(OC(C)(C)C)(=O)[C@H](CCC(F)(F)F)N
Computed Properties
- Exact Mass: 227.11331324Da
- Monoisotopic Mass: 227.11331324Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.3Ų
tert-butyl 2-amino-5,5,5-trifluoropentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23645866-0.05g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-23645866-0.1g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-23645866-0.25g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-23645866-0.5g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-23645866-1.0g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-23645866-2.5g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-23645866-5.0g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 5.0g |
$2443.0 | 2024-06-19 | |
| Enamine | EN300-23645866-10.0g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 95% | 10.0g |
$3622.0 | 2024-06-19 | |
| Enamine | EN300-23645866-1g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 1g |
$842.0 | 2023-09-15 | ||
| Enamine | EN300-23645866-5g |
tert-butyl 2-amino-5,5,5-trifluoropentanoate |
107871-20-5 | 5g |
$2443.0 | 2023-09-15 |
tert-butyl 2-amino-5,5,5-trifluoropentanoate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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